Cas no 899947-68-3 (1-methyl-7-phenyl-3-(2-phenylethyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 1-methyl-7-phenyl-3-(2-phenylethyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 899947-68-3
• MF: C₂₂H₁₈N₄O₃
• MW: 386.403324604034
• CID: 5489795
• Update Time: 2025-07-01

1-methyl-7-phenyl-3-(2-phenylethyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 4-methyl-7-phenyl-2-(2-phenylethyl)purino[8,7-b][1,3]oxazole-1,3-dione
• 1-methyl-7-phenyl-3-(2-phenylethyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C22H18N4O3/c1-24-19-18(20(27)25(22(24)28)13-12-15-8-4-2-5-9-15)26-14-17(29-21(26)23-19)16-10-6-3-7-11-16/h2-11,14H,12-13H2,1H3
• InChI Key： WJKZIPMKPZLBHG-UHFFFAOYSA-N
• SMILES： O1C(C2C([H])=C([H])C([H])=C([H])C=2[H])=C([H])N2C1=NC1=C2C(N(C(N1C([H])([H])[H])=O)C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Additional information on 1-methyl-7-phenyl-3-(2-phenylethyl)-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

Compound CAS No 899947-68-3: 1-Methyl-7-Phenyl-3-(2-Phenylethyl)-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione

The compound with CAS No 899947-68-3, known as 1-methyl-7-phenyl-3-(2-phenylethyl)-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of oxazolopurine derivatives, which are known for their potential biological activities and applications in drug development. The structure of this compound is characterized by a purine ring system fused with an oxazole moiety, along with substituents that enhance its pharmacokinetic properties and bioavailability.

Recent studies have highlighted the importance of oxazolopurine derivatives in targeting various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that compounds similar to CAS No 899947-68-3 exhibit potent inhibitory effects on specific kinase enzymes, which are implicated in cancer progression and inflammatory diseases. The methyl group at position 1 and the phenyl groups at positions 7 and 3 play a crucial role in modulating the compound's activity by influencing its binding affinity to target proteins.

The synthesis of 1-methyl-7-phenyl... involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the purine core through condensation reactions and subsequent functionalization to introduce the oxazole ring and substituents. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets rigorous quality standards for preclinical studies.

In terms of applications, this compound has shown promise as a lead molecule for developing novel therapeutics. Its unique structure allows for selective interaction with cellular pathways that are often dysregulated in diseases such as cancer and neurodegenerative disorders. Preclinical data indicate that CAS No 899947-68 exhibits favorable pharmacokinetic profiles, including good absorption and stability in biological systems.

Moreover, computational studies using molecular docking have provided insights into the binding modes of this compound with its target proteins. These studies reveal that the oxazole ring contributes significantly to the molecule's ability to form hydrogen bonds and hydrophobic interactions with key residues on the protein surface. Such findings are critical for guiding further optimization efforts aimed at improving potency and selectivity.

The development of 1-methyl...dione also underscores the importance of interdisciplinary collaboration in modern drug discovery. By integrating expertise from synthetic chemistry, computational modeling, and pharmacology, researchers can accelerate the translation of promising leads into clinically relevant drugs.

In conclusion, CAS No 899947_68_3 represents a cutting-edge advancement in medicinal chemistry. Its unique structure and demonstrated biological activity make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its full potential, this compound stands at the forefront of innovation in drug development.